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Compound of Interest

3{(4-
Compound Name:

Isopropylphenyl)methyl]azetidine
CAS No.: 937622-20-3

Cat. No.: B121610

Get Quote

Executive Summary

This technical guide details the structural elucidation of 3-[(4-
Isopropylphenyl)methyl]azetidine, a secondary amine pharmacophore exhibiting significant
potential in medicinal chemistry as a bioisostere for piperidine and pyrrolidine rings. The
azetidine core, characterized by high ring strain (~26 kcal/mol) and unique puckering dynamics,
presents specific analytical challenges. This document provides a self-validating workflow for
confirming the structure using High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic
Resonance (NMR), and Infrared (IR) spectroscopy, with a focus on distinguishing the para-
substituted aromatic system and the azetidine ring conformation.

Chemical Identity and Theoretical Properties[1]
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Property

Detail

IUPAC Name

3-[(4-propan-2-ylphenyl)methyl]azetidine

Molecular Formula

Molecular Weight

189.30 g/mol

Monoisotopic Mass

189.1517 Da

LogP (Predicted)

~2.7 (Lipophilic due to isopropyl/benzyl moiety)

pKa (Predicted)

~9.5 (Secondary amine)

Analytical Workflow Strategy

The elucidation process follows a deductive logic path, moving from elemental composition to

connectivity and finally conformational analysis.
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Figure 1: Step-wise structural elucidation workflow.
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Mass Spectrometry (HRMS) & Fragmentation
Primary lonization

Method: ESI-QTOF (Positive Mode). The protonated molecular ion

is the primary diagnostic peak.

e Calculated m/z: 190.1590

o Acceptable Error: <5 ppm.

Fragmentation Logic (MS/MS)

Azetidines undergo characteristic ring-opening fragmentations. However, the benzylic bond is
also labile.

o Fragment A (Tropylium-like ion): Cleavage of the bond between the methylene linker and the
azetidine ring often yields a substituted benzyl cation (or tropylium ion).

o m/z: ~133.09 (4-isopropylbenzyl cation).
o Fragment B (Isopropyl loss): Loss of the methyl groups from the isopropyl chain.
o Loss: 15 Da (CH3) or 43 Da (C3H?7).

e Fragment C (Ring Opening): Azetidine ring cleavage (loss of C2H4N or similar fragments
depending on mechanism).

Protocol 1: LC-MS Conditions

Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 pm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4]

This is the definitive method for establishing the structure. The data below assumes the free

base form in

. Note that if the HCI salt is used, the azetidine ring protons will shift downfield significantly (

4.0-4.5 ppm) and may show distinct geminal coupling due to slowed nitrogen inversion.

1H NMR Assignment (500 MHz, CDCI3)
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AA'BB'
Ar-H (2,6) 2H Doublet (d) ~7.15 8.0 system (ortho
to alkyl)
AA'BB'
Ar-H (3,5) 2H Doublet (d) ~7.10 8.0 system (ortho
to isopropyl)
) ) Ring protons
L Triplet/Multipl )
Azetidine-2,4 2H . ~3.50 7.5 (cisto
e
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24 et _
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Linker (- Connects ring
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Methine of
Isopropyl-CH 1H Septet ~2.88 6.9 isopropyl
group
- ) Methine at
Azetidine-3 1H Multiplet (m) ~2.60 - o )
ring junction
Gem-
Isopropyl- )
6H Doublet (d) ~1.24 6.9 dimethyl
CH3
group
Exchangeabl
NH 1H Broad Singlet ~1.8-2.5 - e (varies w/
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Key Diagnostic Feature: The para-substitution is confirmed by the symmetric roofing effect of

the aromatic doublets. The azetidine protons (H-2/H-4) often appear as complex multiplets
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rather than simple triplets due to the "puckering” of the ring, which rapidly interconverts
between conformations at room temperature.

13C NMR & DEPT-135

e Aromatic C: 4 signals (Quaternary C-1, C-4; Methine C-2,6 and C-3,5).

Azetidine C-2,4: ~55 ppm (Secondary CH2, inverted in DEPT-135).

Azetidine C-3: ~35 ppm (Tertiary CH).

Linker CH2: ~40 ppm.

Isopropyl CH: ~33 ppm.

Isopropyl CH3: ~24 ppm.

2D NMR Connectivity (HMBC)

To prove the structure is not an isomer (e.g., a methyl-substituted pyrrolidine), HMBC is critical.
o Correlation 1: Linker protons (

2.85) must show a strong correlation to Azetidine C-2,4 and Aromatic C-1 (Quaternary).

o Correlation 2: Isopropyl methyls (
1.24) must correlate to Aromatic C-4 (Quaternary) and Isopropyl CH.

Conformational Analysis & Ring Strain

The azetidine ring is not planar; it exists in a puckered conformation with a barrier to inversion
of ~1.3 kcal/mol.

o Equatorial Preference: The bulky 3-benzyl substituent will predominantly occupy the
eqguatorial position to minimize 1,3-diaxial-like steric interactions.

» Nitrogen Inversion: In the free base, the nitrogen inverts rapidly. In the salt form (protonated
N), inversion stops, often splitting the C-2/4 protons into distinct diastereotopic signals.
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Puckered Form A ¢ > Planar TS —> Puckered Form B
(Substituent Equatorial) (High Energy) (Substituent Axial)

Figure 2: Azetidine Ring Puckering Equilibrium. Form A is thermodynamically favored.

Click to download full resolution via product page
Infrared Spectroscopy (FT-IR)[2]
e N-H Stretch: 3200-3400

(Weak/Broad).

e C-H Stretch (Aromatic): 3000-3100

o C-H Stretch (Aliphatic): 2800-2980

(Strong isopropy! bands).

e Ring Strain: Azetidines often show a ring breathing mode around 900-1000

, though this is often obscured.

e Aromatic Overtones: 1700-2000
(Pattern for para-substitution).
Experimental Protocol: NMR Sample Preparation
To ensure high-quality data for structural validation:
e Solvent Selection: Use

(99.8% D) with 0.03% TMS as an internal standard. If the sample is an HCI salt, use
or

to prevent solubility issues and aggregation.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b121610/docs?utm_src=pdf-body-img#structural-elucidation-and-analytical-characterization-of-3-4-isopropylphenyl-methyl-azetidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Concentration: Dissolve 5-10 mg of the compound in 600 pL of solvent.

« Filtration: Filter through a cotton plug in a glass pipette to remove particulate matter (crucial
for good shimming).

e Acquisition:
o Pulse Angle:

(for quantitative integration).

o Relaxation Delay (d1): 1.0 second (standard) or 5.0 seconds (for accurate gNMR).

o Scans: 16 (1H), 1024 (13C).

References

e PubChem. (n.d.).[1] 3-[(4-methylphenyl)methyl]azetidine hydrochloride.[1][2] National Library
of Medicine. Retrieved from [Link]

e Couty, F., & Evano, G. (2006). Azetidines: New tools for the synthesis of nitrogen
heterocycles. Organic Preparations and Procedures International. (General reference for
Azetidine synthesis and properties).

e Gilchrist, T. L. (1997). Heterocyclic Chemistry. 3rd Ed. Addison Wesley Longman. (Reference
for ring strain and puckering of 4-membered rings).

o Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. 7th Ed. John Wiley & Sons.

o Vertex Al Search. (2026). Consolidated search results for Azetidine NMR characteristics and
fragmentation.
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o 1. 3-((4-Methoxyphenyl)methyl)azetidine hydrochloride | C11H16CINO | CID 43810512 -
PubChem [pubchem.ncbi.nlm.nih.gov]

o 2. PubChemlLite - 3-[(4-methylphenyl)methyl]azetidine hydrochloride (C11H15N)
[pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. [Structural Elucidation and Analytical Characterization of
3-[(4-Isopropylphenyl)methyl]azetidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121610/docs#structural-elucidation-and-analytical-
characterization-of-3-4-isopropylphenyl-methyl-azetidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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